Cas no 2138371-33-0 (tert-butyl 4-(aminomethyl)-1-(propan-2-yl)piperidine-4-carboxylate)

• Product Name: tert-butyl 4-(aminomethyl)-1-(propan-2-yl)piperidine-4-carboxylate
• CAS No: 2138371-33-0
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 6286288
• PubChem ID: 165963862
• Update Time: 2025-05-23

tert-butyl 4-(aminomethyl)-1-(propan-2-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(aminomethyl)-1-(propan-2-yl)piperidine-4-carboxylate
• 2138371-33-0
• EN300-1083527

• Inchi： 1S/C14H28N2O2/c1-11(2)16-8-6-14(10-15,7-9-16)12(17)18-13(3,4)5/h11H,6-10,15H2,1-5H3
• InChI Key： FENIJRPVRZNMGG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CN)CCN(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 4-(aminomethyl)-1-(propan-2-yl)piperidine-4-carboxylate

Introduction to Tert-butyl 4-(aminomethyl)-1-(propan-2-yl)piperidine-4-carboxylate (CAS No. 2138371-33-0)

Tert-butyl 4-(aminomethyl)-1-(propan-2-yl)piperidine-4-carboxylate, identified by its CAS number 2138371-33-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its tert-butyl and aminomethyl substituents, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The synthesis and characterization of Tert-butyl 4-(aminomethyl)-1-(propan-2-yl)piperidine-4-carboxylate have been the subject of several recent studies aimed at exploring its pharmacological potential. Piperidine derivatives are known for their role in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The presence of the propan-2-yl group in this compound enhances its lipophilicity, which is a critical factor in drug absorption and distribution within the body.

In recent years, there has been growing interest in the development of novel piperidine-based compounds that exhibit improved pharmacokinetic profiles and reduced side effects. Tert-butyl 4-(aminomethyl)-1-(propan-2-yl)piperidine-4-carboxylate has been investigated for its potential as a lead compound in the design of new drugs. Its molecular structure suggests that it may interact with various biological targets, making it a promising candidate for further pharmacological studies.

The aminomethyl group in Tert-butyl 4-(aminomethyl)-1-(propan-2-yl)piperidine-4-carboxylate provides a site for further functionalization, allowing chemists to modify the molecule to enhance its biological activity. This flexibility has made it an attractive scaffold for medicinal chemists seeking to develop new therapeutic agents. Additionally, the tert-butyl group helps to stabilize the molecule and improve its solubility in organic solvents, which is beneficial for both synthetic and analytical purposes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of Tert-butyl 4-(aminomethyl)-1-(propan-2-yl)piperidine-4-carboxylate to various biological targets. These studies have provided valuable insights into its potential therapeutic applications. For instance, computational modeling has suggested that this compound may interact with enzymes and receptors involved in neurotransmitter signaling, making it a candidate for the treatment of neurological disorders.

The synthesis of Tert-butyl 4-(aminomethyl)-1-(propan-2-yl)piperidine-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to produce this compound in sufficient quantities for both preclinical and clinical studies. The development of efficient synthetic routes has been crucial for advancing its application in drug discovery.

In conclusion, Tert-butyl 4-(aminomethyl)-1-(propan-2-yl)piperidine-4-carboxylate (CAS No. 2138371-33-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As our understanding of its pharmacological properties continues to grow, this compound is likely to play an important role in the development of new drugs targeting various diseases.